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Compound of Interest

Compound Name: Flumethrin

Cat. No.: B136387

Introduction

Flumethrin is a synthetic pyrethroid insecticide, specifically classified as a Type Il pyrethroid
due to the presence of an a-cyano group in its structure. It is utilized primarily as an
ectoparasiticide in veterinary medicine, notably in flea and tick collars for domestic animals.
While its application method is targeted, the potential for environmental release and
subsequent impact on non-target aquatic organisms necessitates a thorough understanding of
its ecotoxicological effects. This technical guide provides a comprehensive overview of the
current knowledge on the ecotoxicological effects of Flumethrin on freshwater aquatic life,
intended for researchers, scientists, and professionals in drug development and environmental
risk assessment.

Physicochemical Properties and Environmental Fate

Flumethrin is a complex chiral molecule with multiple isomeric forms. The technical product is
predominantly composed of the trans-Z-1 and trans-Z-2 isomers. As a synthetic pyrethroid, it
possesses low water solubility and a high octanol-water partition coefficient (Kow), indicating a
tendency to adsorb to organic matter in soil and sediment rather than remaining dissolved in
the water column. This characteristic significantly influences its environmental distribution and
bioavailability to aquatic organisms. The primary route of environmental entry from its main use
in pet collars is through direct contact with water during swimming or bathing of treated
animals, or indirectly through runoff from areas frequented by these animals. However, the
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United States Environmental Protection Agency (EPA) has concluded that due to its specific
use pattern, the overall ecological risk is considered low.[1]

Mechanism of Action

The primary mode of action of Flumethrin, like other Type Il pyrethroids, is the disruption of
nerve function in target organisms. It acts on the voltage-gated sodium channels in the
neuronal membranes.

Flumethrin binds to the a-subunit of these channels, causing a prolongation of the open state.
This leads to a persistent influx of sodium ions, resulting in membrane depolarization, repetitive
nerve firing, and eventual paralysis, leading to the death of the organism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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